p-Isopropyl-alpha-methylstyrene
Overview
Description
P-Isopropyl-alpha-methylstyrene is an aromatic hydrocarbon consisting of an isopropyl group, a methyl group, and a styrene molecule . It has the chemical formula C12H16 and a molecular weight of 160.26 g/mol.
Synthesis Analysis
P-Isopropyl-alpha-methylstyrene can be analyzed by a reverse phase (RP) HPLC method with simple conditions. The mobile phase contains an acetonitrile (MeCN), water, and phosphoric acid . In a study, a CumOH/B(C6F5)3/Et2O system was used to initiate the aqueous polymerization of p-methylstyrene through suspension and emulsion methods .Molecular Structure Analysis
P-Isopropyl-alpha-methylstyrene contains a total of 28 bonds; 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, and 1 six-membered ring .Chemical Reactions Analysis
A study investigates the thermal decomposition initiation mechanisms and kinetics of poly (α-methylstyrene) (PαMS) under isothermal conditions, using molecular dynamics simulations with the ReaxFF reactive force field .Physical And Chemical Properties Analysis
P-Isopropyl-alpha-methylstyrene has a melting point of -30.6°C, a boiling point of 221.18°C, and a density of 0.8936. Its refractive index is 1.5238 .Scientific Research Applications
Controlled Cationic Polymerization
p-Isopropyl-alpha-methylstyrene can be used in the controlled cationic polymerization process . In a study, the cationic polymerization of p-methylstyrene was initiated by 1-chloro-1-(4-methylphenyl)-ethane and tin tetrachloride, and was systematically studied in 1-butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide at −25 °C . The results showed that the ionic environment and high polarity were favorable for the polarization of initiator and monomer and facilitate the controllability .
Aqueous Cationic Polymerization
p-Isopropyl-alpha-methylstyrene can also be used in aqueous cationic polymerization . In this process, a CumOH/B(C6F5)3/Et2O system was used to initiate the aqueous polymerization of p-methylstyrene through suspension and emulsion methods . Several types of surfactants were used, including the cationic surfactant CTAB, non-ionic surfactant NP-40, and anionic surfactant SDBS .
Synthesis of Specialty Polymers
Characterization and Kinetics Study
Poly (α-methyl styrene) was synthesized through living anionic polymerization and characterized by 13C NMR, 1H NMR, GPC, TGA, DSC . This shows that p-Isopropyl-alpha-methylstyrene can be used in the synthesis of polymers and their subsequent characterization and kinetics study.
Mechanism of Action
Target of Action
p-Isopropyl-alpha-methylstyrene is primarily involved in the process of cationic polymerization . The primary targets of this compound are the monomers that participate in the polymerization process. The role of these monomers is to react with the p-Isopropyl-alpha-methylstyrene to form a polymer chain.
Mode of Action
The compound interacts with its targets through a process known as cationic polymerization . This is a type of chain-growth polymerization where a cationic center is involved in the reaction. The compound, p-Isopropyl-alpha-methylstyrene, acts as a monomer that forms a polymer chain by reacting with other monomers .
Biochemical Pathways
The primary biochemical pathway affected by p-Isopropyl-alpha-methylstyrene is the polymerization pathway. The compound acts as a monomer that can form a polymer chain by reacting with other monomers. The downstream effects of this pathway include the formation of a polymer chain, which can have various applications in the field of materials science .
Result of Action
The primary result of the action of p-Isopropyl-alpha-methylstyrene is the formation of a polymer chain through the process of cationic polymerization . This polymer chain can have various physical properties depending on the specific conditions of the polymerization process.
Action Environment
The action of p-Isopropyl-alpha-methylstyrene is influenced by several environmental factors. For instance, the temperature and the presence of a catalyst can significantly affect the rate and efficiency of the polymerization process . Additionally, the compound’s action, efficacy, and stability can be influenced by the solvent in which the reaction takes place .
Safety and Hazards
P-Isopropyl-alpha-methylstyrene is considered hazardous. It is a flammable liquid and vapor. It may be fatal if swallowed and enters airways. It may cause an allergic skin reaction and serious eye irritation. It may cause respiratory irritation and drowsiness or dizziness. It is suspected of causing cancer .
properties
IUPAC Name |
1-propan-2-yl-4-prop-1-en-2-ylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5-8,10H,1H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCNZCCURGYSDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90178580 | |
Record name | p-Isopropyl-alpha-methylstyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90178580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2388-14-9 | |
Record name | 1-(1-Methylethenyl)-4-(1-methylethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2388-14-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-Isopropyl-alpha-methylstyrene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002388149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Isopropenylisopropylbenzene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93801 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | p-Isopropyl-alpha-methylstyrene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90178580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-isopropyl-α-methylstyrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.473 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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